Cas no 896849-74-4 (N-(butan-2-yl)-5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-(butan-2-yl)-5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 896849-74-4
• MF: C₂₀H₂₆N₄
• MW: 322.447244167328
• CID: 5423597
• Update Time: 2025-07-02

N-(butan-2-yl)-5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-butan-2-yl-5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• N-(butan-2-yl)-5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C20H26N4/c1-6-14(2)22-18-12-17(20(3,4)5)23-19-16(13-21-24(18)19)15-10-8-7-9-11-15/h7-14,22H,6H2,1-5H3
• InChI Key： UTXBIYKQQJHIRX-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(NC(C)CC)=CC(C(C)(C)C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(butan-2-yl)-5-tert-butyl-3-phenylpyrazolo1,5-apyrimidin-7-amine

Introduction to N-(butan-2-yl)-5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 896849-74-4)

N-(butan-2-yl)-5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the chemical identifier CAS No. 896849-74-4, belongs to the pyrazolo[1,5-a]pyrimidine class, which is known for its broad spectrum of biological activities. The presence of multiple substituents, including a butan-2-yl group, a tert-butyl group, and a phenyl ring, contributes to its complex molecular architecture and potential therapeutic applications.

The N-(butan-2-yl) moiety in the molecular structure is particularly noteworthy as it introduces a longer alkyl chain compared to simpler analogs. This substitution can influence the compound's solubility, metabolic stability, and interaction with biological targets. The 5-tert-butyl group further enhances the steric bulk of the molecule, which can be crucial in modulating binding affinity and selectivity. Additionally, the 3-phenyl substituent adds another layer of complexity, potentially affecting both the electronic properties of the molecule and its overall pharmacokinetic profile.

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrimidine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various preclinical models, particularly in the inhibition of kinases and other enzymes involved in cancer progression. The specific arrangement of substituents in N-(butan-2-yl)-5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine suggests that it may exhibit potent activity against certain targets while maintaining a favorable pharmacological profile.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. The structural features present in N-(butan-2-yl)-5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine allow for further modifications and optimization to enhance its biological activity and reduce any potential side effects. Researchers have been exploring various synthetic strategies to modify this core structure, aiming to develop more effective and selective inhibitors.

The synthesis of N-(butan-2-yl)-5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-am ine involves multiple steps, including condensation reactions and functional group transformations. The precise control of reaction conditions is essential to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and automated purification methods, have been employed to streamline the process and improve efficiency.

In terms of biological activity, preliminary studies suggest that N-(butan -2 -y l)-5 -tert -bu t yl -3 -ph en y l p y r az o l o [1 , 5 -a ] p y r im idin -7 -ami ne may exhibit inhibitory effects on certain kinases and other enzymes relevant to inflammatory diseases and cancer. The combination of steric hindrance provided by the tert-butyl group and electronic modulation by the phenyl ring may contribute to its unique binding properties. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The compound's solubility profile is another critical factor that influences its pharmacokinetic behavior. The presence of polar functional groups like amine and ether linkages enhances its solubility in water-based environments, which is advantageous for oral or intravenous administration. However, optimizing solubility while maintaining stability remains a challenge in drug development.

Advanced computational methods have been increasingly utilized to predict the biological activity of N-(butan -2 -y l)-5 -tert -bu t yl -3 -ph en y l p y r az o l o [1 , 5 -a ] p y r im idin -7 -ami ne . Molecular docking studies have shown that it can interact with specific binding pockets on target proteins with high affinity. These virtual screening approaches have accelerated the identification of promising candidates for further experimental validation.

The role of crystallography in understanding the molecular interactions has also been instrumental in refining the design of this compound. High-resolution structures of protein-ligand complexes have provided valuable insights into how different substituents influence binding affinity and selectivity. This information has guided medicinal chemists in making informed modifications to improve drug-like properties.

In conclusion, N-(butan -2 -y l)-5 -tert -bu t yl -3 -ph en y l p y r az o l o [1 , 5 -a ] p y r im idin -7 -ami ne (CAS No. 89684974) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer potential advantages in terms of biological activity and pharmacokinetics. Continued investigation into its mechanisms of action and optimization through synthetic chemistry will be crucial in realizing its therapeutic potential.